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Compound of Interest

Compound Name: Gallium trifluoride

Cat. No.: B1198137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gallium trifluoride (GaF₃), a white crystalline solid, presents a unique combination of

properties that distinguish it from other metal fluorides. Its notable thermal stability, distinct

Lewis acidity, and applications in advanced materials and potentially in medicine make it a

compound of significant interest. This guide provides an objective comparison of GaF₃ with

other relevant metal fluorides, supported by experimental data and detailed methodologies, to

assist researchers in harnessing its unique characteristics.

Core Physicochemical Properties: A Comparative
Overview
Gallium trifluoride shares the +3 oxidation state common to its Group 13 neighbors,

aluminum and indium. However, subtle differences in ionic radius and electronegativity give rise

to distinct physical and chemical behaviors.
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Property
Gallium Trifluoride
(GaF₃)

Aluminum Fluoride
(AlF₃)

Indium Fluoride
(InF₃)

Molar Mass ( g/mol ) 126.72 83.98 171.82

Appearance White crystalline solid White crystalline solid White crystalline solid

Crystal Structure
Rhombohedral (FeF₃-

type)[1][2]

Rhombohedral (VF₃-

type)

Rhombohedral (VF₃-

type)

Melting Point (°C)
>1000 (sublimes at

~950)[2][3]
1291 (sublimes) >1000 (sublimes)

Boiling Point (°C) ~1000[3] - -

Density (g/cm³) 4.47[3] 3.10 4.39

Solubility in Water Virtually insoluble[2] Sparingly soluble Sparingly soluble

The Lewis Acidity of Gallium Trifluoride: A
Quantitative Comparison
A key distinguishing feature of gallium trifluoride is its pronounced Lewis acidity, which

underpins its catalytic activity. The fluoride ion affinity (FIA), a measure of the energy released

upon binding a fluoride ion, provides a quantitative scale for Lewis acidity.

Compound
Lewis Acidity (Calculated
Gas-Phase FIA, kJ/mol)

Reference Compound

Aluminum Complex

(Al[N(C₆F₅)₂]₃)
555

Considered a Lewis

superacid[4]

Antimony Pentafluoride (SbF₅) 493
Benchmark for Lewis

superacidity[4]

Gallium Complex

(Ga[N(C₆F₅)₂]₃)
472 Strong Lewis acid[4]

As the data indicates, while aluminum-based fluorides can exhibit exceptionally high Lewis

acidity, gallium trifluoride remains a potent Lewis acid. This characteristic allows it to catalyze
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a variety of organic reactions.

Experimental Protocols
Synthesis of Gallium Trifluoride (GaF₃)
Method 1: Reaction of Gallium Oxide with Hydrogen Fluoride

This method involves the direct fluorination of gallium oxide.

Materials:

Gallium(III) oxide (Ga₂O₃)

Anhydrous hydrogen fluoride (HF) gas or hydrofluoric acid solution

High-temperature tube furnace

Inert gas (e.g., nitrogen or argon)

Procedure:

Place a known quantity of high-purity Ga₂O₃ in a suitable reaction vessel (e.g., a platinum or

nickel boat).

Position the reaction vessel within the tube furnace.

Purge the furnace with an inert gas to remove air and moisture.

Gradually heat the furnace to the reaction temperature, typically in the range of 250-400°C.

Introduce a controlled flow of anhydrous HF gas over the Ga₂O₃. Alternatively, for a solution-

based approach, Ga₂O₃ can be reacted with a hydrofluoric acid solution, followed by

evaporation and drying.

Maintain the reaction conditions for several hours to ensure complete conversion.

After the reaction is complete, cool the furnace to room temperature under an inert gas flow.
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The resulting white powder is anhydrous GaF₃.

Method 2: Thermal Decomposition of Ammonium Hexafluorogallate

This method relies on the decomposition of a precursor salt.[2]

Materials:

Ammonium hexafluorogallate ((NH₄)₃GaF₆)

Furnace with temperature control

Inert atmosphere (e.g., argon)

Procedure:

Place (NH₄)₃GaF₆ in a crucible.

Heat the crucible in a furnace under a stream of inert gas.

The decomposition typically occurs in stages, with the initial loss of ammonium fluoride.[5]

Further heating to higher temperatures results in the formation of anhydrous GaF₃.[5] The

final decomposition product is γ-gallium fluoride, which converts to the hexagonal form upon

further heating.[5]

Characterization of Lewis Acidity via FTIR of Adsorbed
Pyridine
This technique probes the nature and strength of acid sites on the surface of a solid catalyst.

Experimental Workflow:
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Sample Preparation FTIR Analysis

GaF₃ Sample Activation
(Heating under vacuum)

Pyridine Vapor Adsorption
(Controlled exposure)

Evacuation
(Removal of physisorbed pyridine) Record IR Spectrum

Transfer to IR cell Identify Characteristic Bands
(Lewis vs. Brønsted sites)

Quantify Acid Sites
(Based on band intensity)

Cellular Uptake

Metabolic Disruption

Transferrin (Tf)

Transferrin Receptor (TfR)

Binds

Fe³⁺ Ga³⁺

Intracellular Ga³⁺

Internalization

Ribonucleotide Reductase
(DNA Synthesis)

Mitochondrial Function
(Electron Transport)

Iron-dependent
Enzymes

Inhibits by substitution
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Radiolabeling PET/CT Imaging

Elution of ⁶⁸GaCl₃
from ⁶⁸Ge/⁶⁸Ga generator

Complexation with
Chelator-Peptide Conjugate

Quality Control
(e.g., TLC, HPLC)

Injection of
Radiopharmaceutical

Administer to patient
PET/CT Scan Image Reconstruction

and Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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